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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B15548377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Benzyltrimethylammonium tribromide (BTMAT). Understanding the

stability profile of this versatile reagent is critical for ensuring its efficacy, safety, and shelf-life in

research, development, and manufacturing environments. This document summarizes key

data, outlines experimental methodologies for stability assessment, and provides visual

representations of important concepts.

Core Stability Profile
Benzyltrimethylammonium tribromide is a relatively stable crystalline solid under standard

conditions. However, its stability is significantly influenced by environmental factors such as

temperature, light, and moisture.

Physical and Chemical Properties
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Property Value Source

Appearance
Yellow to orange crystalline

powder
[1]

Melting Point 99-101 °C (decomposes) [2]

Decomposition Temperature 110-115 °C

Solubility
Soluble in DMSO and

Methanol (slightly)
[1]

Key Stability Considerations
Thermal Stability: Benzyltrimethylammonium tribromide exhibits thermal decomposition at

temperatures slightly above its melting point, around 110-115 °C. Care should be taken to

avoid prolonged exposure to elevated temperatures during storage and handling.

Hygroscopicity: The compound is hygroscopic, meaning it readily absorbs moisture from the

atmosphere.[1][3] This can lead to degradation and loss of reactivity.

Photosensitivity: Benzyltrimethylammonium tribromide is sensitive to light.[1] Exposure to

light can induce degradation and should be minimized.

Chemical Incompatibility: It is incompatible with strong oxidizing agents.[4] Contact with such

materials should be avoided to prevent vigorous and potentially hazardous reactions.

Recommended Storage Conditions
To maintain the integrity and reactivity of Benzyltrimethylammonium tribromide, the

following storage conditions are recommended:
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Parameter Recommendation Rationale

Temperature

Store in a cool place. Some

suppliers recommend

refrigeration at 2-8°C or below

15°C.

To prevent thermal

decomposition.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

To minimize contact with

atmospheric moisture and

oxygen.

Light Exposure Keep in a dark place. To prevent photodegradation.

Container
Store in a tightly closed

container.

To protect from moisture and

atmospheric contaminants.

One supplier suggests a shelf-life of 6 months when stored at -80°C and 1 month at -20°C for

the compound in a stock solution, emphasizing the need for sealed storage away from

moisture.[5]

Experimental Protocols for Stability Assessment
While specific, detailed experimental protocols for the stability testing of

Benzyltrimethylammonium tribromide are not readily available in the public domain,

standard methodologies for assessing the stability of chemical compounds can be adapted.

Thermal Stability Analysis
Objective: To determine the thermal decomposition profile of Benzyltrimethylammonium
tribromide.

Methodology: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Sample Preparation: A small, accurately weighed sample of Benzyltrimethylammonium
tribromide (typically 1-10 mg) is placed in a suitable TGA or DSC pan (e.g., aluminum or

ceramic).

Instrumentation: A calibrated TGA or DSC instrument is used.
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Experimental Conditions:

Atmosphere: Typically, an inert atmosphere such as nitrogen is used to prevent oxidative

degradation.

Heating Rate: A linear heating rate (e.g., 10 °C/min) is applied.

Temperature Range: The sample is heated from ambient temperature to a temperature

above its expected decomposition point (e.g., 25 °C to 200 °C).

Data Analysis:

TGA: The TGA thermogram plots the percentage of mass loss against temperature. The

onset of decomposition is identified as the temperature at which significant mass loss

begins.

DSC: The DSC thermogram plots the heat flow against temperature. Endothermic or

exothermic peaks indicate thermal events such as melting and decomposition.

Hygroscopicity Testing
Objective: To quantify the moisture absorption of Benzyltrimethylammonium tribromide at

various relative humidity (RH) levels.

Methodology: Gravimetric Sorption Analysis

Sample Preparation: A pre-weighed, dried sample of Benzyltrimethylammonium
tribromide is placed in a sample holder.

Instrumentation: A dynamic vapor sorption (DVS) analyzer or a humidity-controlled balance

is used.

Experimental Conditions: The sample is exposed to a series of controlled RH levels at a

constant temperature (e.g., 25 °C). The RH is typically increased stepwise (e.g., from 0% to

90% in 10% increments) and then decreased to assess both sorption and desorption.

Data Analysis: The change in mass of the sample at each RH step is recorded. A

sorption/desorption isotherm is generated by plotting the percentage change in mass against
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the RH. This allows for the classification of the compound's hygroscopicity.

Photostability Testing
Objective: To assess the impact of light exposure on the stability of

Benzyltrimethylammonium tribromide.

Methodology: Forced Photodegradation Study (ICH Q1B Guideline as a reference)[6][7]

Sample Preparation: Samples of the solid material and, if applicable, solutions in a relevant

solvent are prepared. A dark control sample, protected from light, is prepared in parallel.

Light Source: A calibrated light source that provides a combination of UV and visible light is

used (e.g., a xenon lamp or a metal halide lamp). The overall illumination should be not less

than 1.2 million lux hours and the integrated near-ultraviolet energy should be not less than

200 watt hours/square meter.

Exposure: The samples are exposed to the light source for a specified duration.

Analysis: After exposure, the samples are analyzed using a stability-indicating analytical

method (e.g., HPLC) to quantify the amount of remaining Benzyltrimethylammonium
tribromide and to detect the formation of any degradation products. The results are

compared to the dark control.

Visualizing Stability Concepts
The following diagrams illustrate key concepts related to the stability and handling of

Benzyltrimethylammonium tribromide.
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Factors Affecting Stability

Potential Outcomes

Benzyltrimethylammonium
Tribromide
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Factors influencing the stability of Benzyltrimethylammonium Tribromide.
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Receiving BTMAT

Store in a Cool, Dark, Dry Place
(e.g., 2-8°C)

Ensure Container is Tightly Sealed

Store Under Inert Atmosphere
(e.g., Nitrogen)

Dispense for Use

Promptly Reseal Container

Return to Storage
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Recommended workflow for the storage and handling of Benzyltrimethylammonium
Tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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